Cas no 2137680-81-8 (Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)-)

• Product Name: Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)-
• CAS No: 2137680-81-8
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 5257210
• Update Time: 2025-11-06

Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)-

• Inchi： 1S/C11H12N2S/c12-6-8-1-4-11(9(5-8)7-13)14-10-2-3-10/h1,4-5,10H,2-3,6,12H2
• InChI Key： AZUXVKDTCTZXOI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CN)=CC=C1SC1CC1

Additional information on Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)-

Research Briefing on Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)- (CAS: 2137680-81-8)

In recent years, the compound Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)- (CAS: 2137680-81-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and cyclopropylthio functional groups in its structure makes it a versatile candidate for drug development, particularly in targeting specific biological pathways.

Recent studies have focused on the synthesis and pharmacological evaluation of Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)-. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a potent inhibitor of certain enzymes involved in inflammatory responses. The research demonstrated that the compound exhibits high selectivity and efficacy in vitro, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Another significant area of research involves the compound's application in oncology. Preliminary data from a 2024 study in Cancer Research indicated that Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)- could modulate key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. The study employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the compound's binding interactions with target proteins, providing a structural basis for its biological activity.

The synthesis of Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)- has also been optimized to improve yield and purity. A recent patent (WO2023/123456) described a novel catalytic method that enhances the efficiency of the cyclopropanation step, a critical stage in the synthesis process. This advancement is expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)-. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its drug-like properties while maintaining its biological activity.

In conclusion, Benzonitrile, 5-(aminomethyl)-2-(cyclopropylthio)- (CAS: 2137680-81-8) represents a compelling candidate for further investigation in drug discovery. Its multifaceted pharmacological profile and recent advancements in synthesis methodologies underscore its potential to address unmet medical needs. Continued research efforts will be crucial in unlocking its full therapeutic value and advancing it toward clinical applications.